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Compound of Interest

Compound Name: UNC8153 TFA

Cat. No.: B13909994

Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

UNC8153 TFA, a potent and selective nuclear receptor-binding SET domain-containing 2

(NSD2)-targeted degrader.[1] As specific safety data for UNC8153 TFA is not readily available,

these protocols are based on the hazardous properties of trifluoroacetic acid (TFA), the salt

form in which the compound is supplied.[2] Trifluoroacetic acid is a corrosive and toxic

substance that can cause severe skin burns, eye damage, and respiratory irritation.[3][4][5]

Therefore, strict adherence to the following procedures is mandatory to ensure personnel

safety and proper disposal.

Personal Protective Equipment (PPE)
A thorough risk assessment is necessary to determine the full scope of required PPE. However,

the following are the minimum requirements for handling UNC8153 TFA.[2]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z-87.1

standards. A face shield should

also be worn when handling

larger quantities.[2]

To protect eyes from splashes

of the chemical, which can

cause serious eye damage.

Hand Protection

Nitrile gloves are required.

Gloves should be inspected for

tears or degradation before

use. Double gloving is

recommended.[2][6]

To prevent skin contact, which

can cause severe burns.[6]

Contaminated gloves should

be changed immediately.[6]

Body Protection

A lab coat must be worn. For

larger quantities or when there

is a significant risk of

splashing, chemical-resistant

aprons or suits are

recommended.

To protect the skin from

accidental spills.

Respiratory Protection

All handling of UNC8153 TFA,

especially in solid form, must

be conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.[2]

[7]

TFA vapor is highly irritating to

the respiratory tract and can

be fatal in high concentrations.

[3]

Operational Plan: Step-by-Step Handling Procedure
All work with UNC8153 TFA must be performed in a designated area within a laboratory,

equipped with a functioning chemical fume hood, eyewash station, and safety shower.[3]

Preparation: Before handling the compound, ensure that the chemical fume hood is

functioning correctly.[3] All necessary PPE must be worn. Prepare all required equipment

and reagents in advance to minimize the time spent handling the open container.
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Dispensing Solid Compound: When weighing the solid UNC8153 TFA, perform the task

within a chemical fume hood to minimize the risk of creating and inhaling dust.[2] Use

appropriate tools to handle the compound and avoid direct contact.

Solution Preparation: When preparing solutions, slowly add the solid UNC8153 TFA to the

solvent to prevent splashing.[2]

Storage: Keep the container tightly closed when not in use.[2][3] Store UNC8153 TFA in a

cool, dry, and well-ventilated area, away from incompatible materials such as strong bases,

acids, and oxidizing agents.[2] The storage area should be clearly labeled.

Spill Management:

Minor Spill (<50 mL within a fume hood): Absorb the spill with an inert material like

vermiculite or sand.[3] Place the absorbent material in a suitable, sealed container for

disposal.[3]

Large Spill (>50 mL or any spill outside of a fume hood): Evacuate the laboratory

immediately and alert others.[3] If safe to do so, close the laboratory door and post a

warning sign.[3] Contact the appropriate emergency response personnel.[3]

Disposal Plan
All waste containing UNC8153 TFA must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste containing UNC8153 TFA in clearly

labeled, sealed, and appropriate hazardous waste containers. Do not mix with incompatible

waste streams.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "UNC8153 TFA".[3]

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area.[3]

Disposal Request: Once the waste container is nearly full, follow your institution's procedures

for chemical waste pickup and disposal. Do not pour any waste containing UNC8153 TFA
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down the drain.[7]

Empty Containers: Empty containers that held UNC8153 TFA should be rinsed thoroughly

before disposal, with the rinseate collected as hazardous waste.[3]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of UNC8153 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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